Cas no 2228968-26-9 (tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate)

• Product Name: tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate
• CAS No: 2228968-26-9
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6000269
• PubChem ID: 165688655
• Update Time: 2025-05-20

tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate
• 2228968-26-9
• EN300-1873434
• tert-butyl N-[(morpholin-2-yl)(phenyl)methyl]carbamate

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(19)18-14(12-7-5-4-6-8-12)13-11-17-9-10-20-13/h4-8,13-14,17H,9-11H2,1-3H3,(H,18,19)
• InChI Key： ZFVKRCWHRRTXBV-UHFFFAOYSA-N
• SMILES： O1CCNCC1C(C1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate

Professional Introduction to Compound with CAS No. 2228968-26-9 and Product Name: tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate

The compound with the CAS number 2228968-26-9 and the product name tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

The molecular structure of tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate consists of a carbamate functional group linked to a tert-butyl group, a morpholine ring, and a phenyl ring. This combination of structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further investigation. The presence of the morpholine moiety, in particular, is noteworthy as it is often associated with enhanced bioavailability and reduced toxicity in drug candidates.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates are known for their versatility in medicinal chemistry, serving as intermediates in the synthesis of various pharmacologically active agents. The specific configuration of tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate makes it an attractive scaffold for designing molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a lead molecule in the discovery of new drugs. The morpholine ring, which is a common feature in many successful drugs, contributes to the compound's solubility and stability under physiological conditions. Additionally, the tert-butyl group enhances lipophilicity, which is crucial for membrane permeability and absorption. These properties collectively make tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate a promising candidate for further optimization.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. By systematically modifying the structural features of tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate, researchers can fine-tune its biological activity to target specific therapeutic pathways. For instance, modifications to the phenyl ring or the morpholine moiety could lead to enhanced binding affinity or selectivity for particular biological targets.

The pharmaceutical industry has increasingly recognized the value of computational methods in drug discovery. Advanced computational techniques, such as molecular docking and virtual screening, have been instrumental in identifying promising candidates like tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate. These methods allow researchers to predict the interactions between the compound and biological targets with high accuracy, thereby accelerating the drug development process.

In addition to its potential as a lead molecule, tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate may also serve as a valuable intermediate in the synthesis of more complex molecules. Its structural features make it amenable to further functionalization, enabling the creation of novel derivatives with tailored properties. This flexibility is particularly important in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

The synthesis of tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate involves multiple steps that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and flow chemistry have been particularly useful in streamlining synthetic routes and improving scalability.

Evaluation of tert-butyl N-(morpholin-2-yl)(phenyl)methylcarbamate has been conducted through various experimental methods to assess its physicochemical properties and biological activity. These studies have provided valuable insights into its potential therapeutic applications. For example, preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

One area where this compound shows particular promise is in the treatment of neurological disorders. The morpholine moiety is known to interact with certain neurotransmitter receptors, making it a viable candidate for drugs targeting conditions such as depression and anxiety. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The development of new drugs is often hampered by challenges such as poor solubility or rapid metabolism. However, terbtuttyl N-(morpholinylll)(phnylmethlyl)carbonmte demonstrates several advantages that could overcome these issues. Its ability to form hydrogen bonds with biological targets enhances binding affinity while its lipophilic nature improves membrane penetration.

Future directions for research on tert-butyl N-(morpholin-2- yl)(phen ylmethyl carbamate) include exploring its interactions with other biological targets beyond those already studied, Such investigations could uncover new therapeutic applications or reveal unexpected side effects that need consideration during drug development.